Cas no 2755719-06-1 (5-(2-Chloro-4-methoxyphenyl)thiazol-2-amine)

• Product Name: 5-(2-Chloro-4-methoxyphenyl)thiazol-2-amine
• CAS No: 2755719-06-1
• MF: C₁₀H₉ClN₂OS
• MW: 240.71
• CID: 5081031
• Update Time: 2025-06-08

5-(2-Chloro-4-methoxyphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-4-methoxyphenyl)thiazol-2-amine

• Inchi： 1S/C10H9ClN2OS/c1-14-6-2-3-7(8(11)4-6)9-5-13-10(12)15-9/h2-5H,1H3,(H2,12,13)
• InChI Key： CVGFVCLVDYNWJN-UHFFFAOYSA-N
• SMILES： C1=CC(OC)=CC(Cl)=C1C1SC(=NC=1)N

Additional information on 5-(2-Chloro-4-methoxyphenyl)thiazol-2-amine

Introduction to 5-(2-Chloro-4-methoxyphenyl)thiazol-2-amine (CAS No. 2755719-06-1)

5-(2-Chloro-4-methoxyphenyl)thiazol-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic amine, belonging to the thiazole class, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound’s molecular structure, featuring a chloro-substituted phenyl ring and a methoxy-substituent, contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for synthetic modifications and biological evaluations.

The CAS number 2755719-06-1 serves as a unique identifier for this chemical entity, ensuring precise classification and referencing in scientific literature and industrial applications. The synthesis of 5-(2-Chloro-4-methoxyphenyl)thiazol-2-amine typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. These synthetic pathways are optimized to achieve high yields and purity, which are critical for subsequent pharmacological investigations.

In recent years, the pharmaceutical industry has shown increasing interest in thiazole derivatives due to their broad spectrum of biological activities. 5-(2-Chloro-4-methoxyphenyl)thiazol-2-amine has been explored for its potential role in various therapeutic areas, particularly in the development of antimicrobial and anti-inflammatory agents. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups enhances its interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of 5-(2-Chloro-4-methoxyphenyl)thiazol-2-amine is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to design novel analogs with enhanced pharmacological profiles. For instance, modifications at the thiazole core or the aromatic ring have led to compounds with improved solubility, bioavailability, and target specificity. These advancements underscore the importance of 5-(2-Chloro-4-methoxyphenyl)thiazol-2-amine as a building block in drug discovery.

The latest research in this domain highlights the compound’s potential in addressing emerging healthcare challenges. Studies have demonstrated its efficacy in inhibiting certain enzymatic pathways associated with inflammatory diseases. The chloro-substituted phenyl ring plays a pivotal role in modulating these pathways by engaging with specific amino acid residues on target proteins. This interaction mechanism has been validated through computational modeling and experimental assays, reinforcing the compound’s therapeutic promise.

Furthermore, the methoxy-substituent on the aromatic ring contributes to the compound’s metabolic stability, reducing rapid degradation in biological systems. This characteristic is particularly advantageous for drug development, as it ensures prolonged activity at therapeutic sites. Additionally, the thiazole moiety is known for its ability to cross cell membranes efficiently, facilitating intracellular delivery of active pharmaceutical ingredients.

From a synthetic chemistry perspective, 5-(2-Chloro-4-methoxyphenyl)thiazol-2-amine exemplifies the elegance of heterocyclic chemistry. The integration of nitrogen and sulfur atoms within the thiazole ring creates a unique electronic environment that influences reactivity and binding affinity. This structural feature has been exploited to develop novel ligands for receptor-based therapies. For example, derivatives of this compound have shown promise in targeting ion channels and neurotransmitter receptors involved in neurological disorders.

The industrial relevance of 5-(2-Chloro-4-methoxyphenyl)thiazol-2-amine extends beyond academic research. Pharmaceutical companies are increasingly investing in libraries of such heterocyclic compounds for high-throughput screening (HTS) campaigns. The compound’s well-documented synthetic routes and favorable physicochemical properties make it an ideal candidate for inclusion in such libraries. This approach accelerates the identification of lead compounds for further optimization.

In conclusion, 5-(2-Chloro-4-methoxyphenyl)thiazol-2-amine (CAS No. 2755719-06-1) represents a fascinating intersection of structural complexity and biological activity. Its unique combination of substituents enhances its utility as a pharmacophore in drug discovery efforts. As research progresses, this compound is expected to play an increasingly pivotal role in addressing unmet medical needs across multiple therapeutic domains.